Cas no 2301394-32-9 (2-(3-Fluoro-3-methylazetidin-1-yl)acetonitrile)

2-(3-Fluoro-3-methylazetidin-1-yl)acetonitrile structure
2301394-32-9 structure
Product Name:2-(3-Fluoro-3-methylazetidin-1-yl)acetonitrile
CAS No:2301394-32-9
MF:C6H9FN2
MW:128.147464513779
CID:6794582
PubChem ID:154729200
Update Time:2024-09-13

2-(3-Fluoro-3-methylazetidin-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Fluoro-3-methylazetidin-1-yl)acetonitrile
    • 2301394-32-9
    • 2-(3-fluoro-3-methyl-azetidin-1-yl)acetonitrile
    • Inchi: 1S/C6H9FN2/c1-6(7)4-9(5-6)3-2-8/h3-5H2,1H3
    • InChI Key: HQTWJKOKMHMSMD-UHFFFAOYSA-N
    • SMILES: FC1(C)CN(CC#N)C1

Computed Properties

  • Exact Mass: 128.07497646g/mol
  • Monoisotopic Mass: 128.07497646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 27Ų

2-(3-Fluoro-3-methylazetidin-1-yl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZL630-100.0mg
2-(3-fluoro-3-methyl-azetidin-1-yl)acetonitrile
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